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Compound of Interest

Compound Name: Methyl paraben-d4

Cat. No.: B587354 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of specialized chemical reagents is paramount. This guide provides immediate,

essential safety and logistical information for the handling of Methyl paraben-d4, including

detailed operational and disposal plans.

Chemical and Physical Properties
A clear understanding of the properties of Methyl paraben-d4 is the first step toward safe

handling. The following table summarizes key quantitative data.

Property Value Reference

Chemical Formula C₈²H₄H₄O₃ [1]

CAS Number 362049-51-2 [1]

Molecular Weight 156.17 g/mol [1]

Melting Point 125 - 128 °C [2]

Storage Temperature +4°C [1]

Appearance
Colorless to white crystalline

powder
[2]

Purity >95% (HPLC) [1]
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Hazard Identification and Personal Protective Equipment
(PPE)
Methyl paraben-d4, like its non-deuterated counterpart, is classified with several potential

hazards. When handled as a solution in acetonitrile, it is a highly flammable liquid and vapor,

and is harmful if swallowed, in contact with skin, or if inhaled. It also causes serious eye

irritation.[3] The solid form may cause skin and eye irritation and respiratory irritation.[2]

Therefore, stringent adherence to PPE protocols is mandatory.

PPE Item Specification Rationale

Eye Protection

Chemical splash goggles or

safety glasses meeting ANSI

Z.87.1 standard. A face shield

is required when there is a risk

of splashing.

To prevent eye contact which

can cause serious irritation.[2]

[3]

Hand Protection

Disposable nitrile gloves.

Double gloving is

recommended when handling

solutions.

To prevent skin contact.

Gloves should be inspected

before use and changed

immediately if contaminated.[4]

[5]

Body Protection

A Nomex® or cotton laboratory

coat, fully buttoned. Long

pants and closed-toe, closed-

heel shoes are required. A

chemical-resistant apron

should be worn over the lab

coat when handling solutions.

To protect skin and clothing

from spills and splashes.[4][6]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

engineering controls are not

sufficient, a NIOSH-approved

respirator is required.

To prevent inhalation of dust or

vapors.[2][7]

Operational Plan: Step-by-Step Handling Procedures
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A systematic approach to handling Methyl paraben-d4 will minimize exposure and ensure the

integrity of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place, away from heat, sparks, and open flames.[3][8]

The recommended storage temperature is +4°C.[1]

Keep the container tightly closed to prevent moisture ingress.[9]

2. Preparation for Use:

Allow the container to equilibrate to room temperature before opening to prevent

condensation.[9]

All handling of the solid compound that may generate dust, and all work with its solutions,

must be conducted in a certified chemical fume hood.[7][10]

Ensure that a safety shower and eyewash station are readily accessible.[2]

3. Weighing and Solution Preparation:

When weighing the solid, minimize dust generation.

If preparing a solution, slowly add the solid to the solvent to avoid splashing.

If using acetonitrile as a solvent, be aware that it is highly flammable.[3] Ensure there are no

ignition sources nearby.

4. During Use:

Avoid contact with skin and eyes.[8]

Do not eat, drink, or smoke in the laboratory.[11]

Keep all containers clearly labeled with the contents.[11]
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5. Post-Handling:

Wash hands thoroughly after handling.[3]

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Disposal Plan
Proper disposal of Methyl paraben-d4 and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste, including unused material and contaminated disposables (gloves, wipes,

etc.), in a designated, properly labeled, and sealed hazardous waste container.

Disposal Method:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[2][3]

One recommended method for the non-deuterated form is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[8]

Environmental Precautions:

Prevent the product from entering drains or waterways.[3][12]

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.
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Emergency Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.[3]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[3]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Spill

Evacuate the area. Wear appropriate PPE. For

solids, avoid generating dust. Sweep up and

place in a suitable container for disposal. For

solutions, contain the spillage and collect with

an electrically protected vacuum cleaner or by

wet-brushing and place in a container for

disposal.[2][3]
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Caption: Workflow for the safe handling of Methyl paraben-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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